Cas no 2108850-31-1 (1-bicyclo[2.1.1]hexanylmethanamine;hydrochloride)

• Product Name: 1-bicyclo[2.1.1]hexanylmethanamine;hydrochloride
• CAS No: 2108850-31-1
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD29767887
• CID: 5174119
• PubChem ID: 134128307
• Update Time: 2026-03-04

1-bicyclo[2.1.1]hexanylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-methanamine, hydrochloride (1:1)
• Bicyclo[2.1.1]hexan-1-ylmethanamine hydrochloride
• 1-bicyclo[2.1.1]hexanylmethanamine;hydrochloride

• MDL： MFCD29767887
• Inchi： 1S/C7H13N.ClH/c8-5-7-2-1-6(3-7)4-7;/h6H,1-5,8H2;1H
• InChI Key： JHJMWLCLBIMYAB-UHFFFAOYSA-N
• SMILES： C(C12CCC(C1)C2)N.Cl

Additional information on 1-bicyclo[2.1.1]hexanylmethanamine;hydrochloride

Compound CAS No. 2108850-31-1: A Comprehensive Overview

The compound CAS No. 2108850-31-1, also known as 1-bicyclo[2.1.1]hexanylmethanamine hydrochloride, is a fascinating molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising pharmacological profile, making it a subject of interest in both academic and industrial settings.

Chemical Structure and Properties: The molecular structure of CAS No. 2108850-31-1 is characterized by a bicyclo[2.1.1]hexane ring system, which contributes to its rigid and compact geometry. This structural feature not only enhances its stability but also plays a crucial role in its interaction with biological systems. The methanamine group attached to the bicyclic system further adds functional diversity, enabling this compound to participate in various chemical reactions and biological processes.

Synthesis and Applications: Recent advancements in synthetic chemistry have made it possible to efficiently synthesize CAS No. 2108850-31-1 using a combination of ring-closing metathesis and subsequent functionalization steps. This compound has been explored for its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

Pharmacological Activity: Studies have demonstrated that CAS No. 2108850-31-1 exhibits interesting pharmacological properties, including selective binding to certain receptors and enzymes, which makes it a valuable tool in understanding complex biological systems. Its ability to modulate cellular signaling pathways has opened new avenues for its application in treating various diseases, including neurodegenerative disorders and inflammatory conditions.

Research Highlights: In the latest research, scientists have investigated the role of CAS No. 2108850-31-1 in modulating the activity of key enzymes involved in metabolic pathways. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

Future Directions: As research on CAS No. 2108850-31-1 continues to evolve, there is growing interest in exploring its potential as a lead compound for drug development programs targeting specific therapeutic areas such as oncology, neurology, and immunology.

In conclusion, CAS No. 2108850-31-